Cas no 383148-61-6 (6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol)

• Product Name: 6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol
• CAS No: 383148-61-6
• MDL: MFCD03011857
• CID: 4650458
• Update Time: 2025-05-24

6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-[3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-2-THIENYL]-5-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

• MDL： MFCD03011857

Additional information on 6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

6-Chloro-2-[3-(2,5-Dimethyl-1H-Pyrrol-1-Yl)Thiophen-2-Yl]-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Ol: A Comprehensive Overview

The compound with CAS No 383148-61-6, known as 6-chloro-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-5-methylpyrazolo[1,5-a]pyrimidin-7-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrimidine core, a thiophene ring, and a pyrrole moiety. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including kinases and other enzymes. The chlorine substituent at position 6 of the pyrazolo[1,5-a]pyrimidine ring adds to the compound's stability and enhances its pharmacokinetic properties. Additionally, the thiophene ring at position 2 introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to biological targets.

The pyrrole moiety attached to the thiophene ring further adds complexity to the molecule. Pyrrole rings are known for their aromaticity and ability to participate in π–π interactions, which are crucial in many biochemical processes. The dimethyl substitution on the pyrrole ring not only increases the molecule's lipophilicity but also plays a role in stabilizing its three-dimensional structure. This makes the compound an attractive candidate for use in medicinal chemistry applications.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. The ability of this compound to inhibit kinase activity has been demonstrated in recent in vitro studies, making it a valuable lead compound for drug development.

Furthermore, the methyl substitution at position 5 of the pyrazolo[1,5-a]pyrimidine ring contributes to the compound's selectivity and specificity. This substitution helps in fine-tuning the molecule's interaction with target proteins, ensuring that it binds effectively without causing off-target effects. Such precision is essential for developing safe and effective therapeutic agents.

The synthesis of this compound involves a series of intricate organic reactions. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and the subsequent attachment of the thiophene and pyrrole moieties. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity levels during synthesis.

In terms of applications, this compound has shown potential in antitumor therapy due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its unique structure makes it a candidate for use in neuroprotective agents and anti-inflammatory drugs. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it has low toxicity towards non-target organisms and degrades efficiently under aerobic conditions. These findings are crucial for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No 383148-61-6 represents a significant advancement in organic chemistry with broad applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery and material science. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both academic and industrial sectors.